Cas no 5096-57-1 ((S)-(-)-Canadine)

(S)-(-)-Canadine structure
(S)-(-)-Canadine structure
Product Name:(S)-(-)-Canadine
CAS No:5096-57-1
MF:C20H21NO4
MW:339.38504576683
CID:94935
PubChem ID:21171
Update Time:2025-04-18

(S)-(-)-Canadine Chemical and Physical Properties

Names and Identifiers

    • canadine
    • 13aa-Berbine,9,10-dimethoxy-2,3-(methylenedioxy)- (8CI)
    • 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-, (S)-
    • Canadine (6CI,7CI)
    • (-)-Canadine
    • (-)-Tetrahydroberberine
    • (-)-a-Canadine
    • (S)-(-)-7,8,13,13a-Tetrahydroberberine
    • (S)-(-)-Canadine
    • (S)-(-)-Tetrahydroberberine
    • (S)-Canadine
    • 9,10-Dimethoxy-2,3-(methylenedioxy)-13aa-berbine
    • l-Canadine
    • a-Canadine
    • HDHHC
    • HU243
    • [ "(S)-(-)-Canadine", " Tetrahydroberberine" ]
    • Canadine l-form
    • (S)-Tetrahydroberberine
    • Q97V5BUT9D
    • 9,10-Dimethoxy-2,3-(methylenedioxy)berbine
    • Tetrahydroberberine,THB
    • Q4382087
    • CS-0016842
    • Canadine (Tetrahydroberberine)
    • AKOS032962408
    • 9,10-Dimethoxy-5,8,13,13a-tetrahydro-6H-benzo[g][1,3]benzodioxolo[5,6-a]quinolizine
    • EINECS 225-815-0
    • Z2216911272
    • (13aS)-9,10-dimethoxy-5,8,13,13a-tetrahydro-6H-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinoline
    • FS-9942
    • CHEMBL490533
    • (13aS)-5, 8, 13, 13a-tetrahydro-9, 10-dimethoxy-6H-benzo[g] -1,3-benzodioxolo[5, 6-a]quinolizine
    • 5,6,13,13a-Tetrahydro-9,10-dimethoxy-2,3-(methylenedioxy)-8H-dibenzo(a,g)quinolizine
    • (13aS)-9,10-dimethoxy-5,8,13,13a-tetrahydro-2H,6H-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinoline
    • 5096-57-1
    • NSC 36351
    • (13aS)-5,8,13,13a-Tetrahydro-9,10-dimethoxy-6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine
    • .ALPHA.-CANADINE
    • UNII-Q97V5BUT9D
    • 6H-BENZO(G)-1,3-BENZODIOXOLO(5,6-A)QUINOLIZINE, 5,8,13,13A-TETRAHYDRO-9,10-DIMETHOXY-, (13AS)-
    • HY-N1418
    • 6H-Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizine, 5,8,13,13a-tetrahydro-9,10-dimethoxy-, (S)-
    • CHEBI:16592
    • alpha-canadine
    • Canadine, (-)-
    • (1S)-16,17-dimethoxy-5,7-dioxa-13-azapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-2,4(8),9,15(20),16,18-hexaene
    • SCHEMBL432394
    • CCG-36046
    • DTXSID10110003
    • C03329
    • BDBM50429047
    • 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine, 5,8,13,13a-tetrahydro-9,10-dimethoxy-, (13aS)-
    • 13a-alpha-BERBINE, 9,10-DIMETHOXY-2,3-(METHYLENEDIOXY)-
    • CANADINE L-FORM [MI]
    • NS00032174
    • Canadine, (.+-.)-
    • Berbine, 9,10-dimethoxy-2,3-(methylenedioxy)-, (.+-.)-
    • SMR000393885
    • 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine, 5,8,13,13a-tetrahydro-9,10,dimethoxy-, (.+-.)-
    • DL-Canadine
    • Tetrahydroumbellatine
    • MLS001202314
    • (.+-.)-Canadine
    • Tetrahydroberberine
    • (.+-.)-Tetrahydroberberine
    • CANADINE (DL-)
    • MLSMR
    • Xanthopuccine
    • 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-, (13aS)-
    • Inchi: 1S/C20H21NO4/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2/h3-4,8-9,16H,5-7,10-11H2,1-2H3/t16-/m0/s1
    • InChI Key: VZTUIEROBZXUFA-INIZCTEOSA-N
    • SMILES: O1COC2C1=CC1=C(C=2)CCN2CC3C(=C(C=CC=3C[C@H]21)OC)OC

Computed Properties

  • Exact Mass: 339.14700
  • Monoisotopic Mass: 339.14705815 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.2
  • Molecular Weight: 339.4
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2270 (rough estimate)
  • Melting Point: 135°
  • Boiling Point: 475.36°C (rough estimate)
  • Refractive Index: 1.6000 (estimate)
  • PSA: 40.16000
  • LogP: 3.02590
  • Specific Rotation: D22 -308°; -317° (c = 0.28; 0.4, both in methanol)

(S)-(-)-Canadine Security Information

(S)-(-)-Canadine Pricemore >>

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